Cas no 1875950-94-9 (4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)-)

• Product Name: 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)-
• CAS No: 1875950-94-9
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 5276323
• Update Time: 2025-10-28

4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)-

• Inchi： 1S/C13H21NOS/c1-3-4-10(2)14-9-12-11-6-8-16-13(11)5-7-15-12/h6,8,10,12,14H,3-5,7,9H2,1-2H3
• InChI Key： KZAWZPZQLZOPJF-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CCC)OCCC2SC=CC1=2

Additional information on 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)-

4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)- (CAS No: 1875950-94-9)

4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)- is a highly specialized organic compound with the CAS registry number 1875950-94-9. This compound belongs to the class of heterocyclic amines and has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule features a fused thienopyran ring system with an amine functional group, making it a versatile building block for various chemical transformations.

The synthesis of 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)- involves a multi-step process that typically begins with the preparation of the thienopyran skeleton. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex ring systems. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused rings under mild conditions. The introduction of the amine group is often achieved through nucleophilic substitution or reductive amination techniques, depending on the specific precursor used.

One of the most intriguing aspects of this compound is its potential as a precursor for bioactive molecules. In recent studies, derivatives of 4H-Thieno[3,2-c]pyran-4-methanamine have been investigated for their ability to modulate cellular signaling pathways. For example, certain analogs have shown promise as inhibitors of kinase enzymes, which are key targets in cancer therapy. The presence of the thienopyran moiety contributes to the compound's ability to interact with biological systems due to its aromaticity and potential for hydrogen bonding.

In addition to its biological applications, 4H-Thieno[3,2-c]pyran-4-methanamine has also found relevance in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The ability to tune the electronic properties of this compound through functionalization further enhances its utility in these applications.

Recent studies have also highlighted the importance of stereochemistry in determining the properties of 4H-Thieno[3,2-c]pyran-4-methanamine derivatives. The dihydro configuration at positions 6 and 7 introduces asymmetry into the molecule, which can significantly influence its reactivity and biological activity. Advanced computational methods, such as density functional theory (DFT), have been employed to study the electronic structure and conformational preferences of this compound.

The development of novel synthetic routes for N-(1-methylbutyl)-substituted derivatives has been another area of active research. These derivatives exhibit enhanced solubility and stability compared to their unsubstituted counterparts, making them more suitable for practical applications. For instance, certain substituted analogs have been tested as candidates for drug delivery systems due to their ability to encapsulate bioactive molecules within their molecular framework.

In conclusion, 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylbutyl)- (CAS No: 1875950-94-9) stands as a testament to the ongoing advancements in organic synthesis and materials science. Its unique structure and versatile functional groups make it a valuable compound for both academic research and industrial applications. As researchers continue to explore its potential across diverse fields, this compound is poised to play an increasingly important role in shaping future innovations.